Cas no 701238-90-6 (N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 701238-90-6
• MF: C₁₇H₂₆N₂O₃S
• MW: 338.464943408966
• CID: 5420352
• Update Time: 2025-10-30

N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl]-N,4-dimethylbenzenesulfonamide
• N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C17H26N2O3S/c1-13-8-10-16(11-9-13)23(21,22)18(4)12-17(20)19-14(2)6-5-7-15(19)3/h8-11,14-15H,5-7,12H2,1-4H3
• InChI Key： QRDHMQOJBJUNFU-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(N2C(C)CCCC2C)=O)C)(=O)=O)=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 701238-90-6)

N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 701238-90-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative features a unique structural framework, combining a 2,6-dimethylpiperidine moiety with a benzene sulfonamide core. Its molecular design makes it a subject of interest for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential due to its bioactive properties and structural versatility.

The compound's CAS No. 701238-90-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name, while complex, highlights key functional groups: the dimethylpiperidine segment contributes to its lipophilicity, while the sulfonamide group enhances its binding affinity to biological targets. Recent studies have linked similar sulfonamide derivatives to anti-inflammatory and antimicrobial activities, sparking curiosity about this compound's potential in therapeutic development.

In the context of current trends, N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide aligns with the growing demand for small-molecule therapeutics and precision medicine. Searches for "sulfonamide-based drug candidates" and "piperidine derivatives in pharmacology" have surged, reflecting its relevance. Additionally, its synthetic accessibility and scalability make it a viable candidate for industrial applications, further driving interest among chemists and manufacturers.

From a technical perspective, the compound's molecular weight and solubility profile are frequently discussed in research forums. Its stability under physiological conditions is another hot topic, particularly for researchers investigating its pharmacokinetics. Computational modeling studies have also explored its binding interactions with proteins, a trend fueled by advancements in AI-driven drug design. These aspects position CAS No. 701238-90-6 as a compound bridging traditional chemistry and modern computational approaches.

Environmental and safety considerations are equally critical. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological impact are under scrutiny, aligning with the broader push for green chemistry. This focus resonates with search queries like "sustainable sulfonamide synthesis" and "eco-friendly pharmaceutical intermediates," highlighting its intersection with environmental consciousness.

In summary, N-2-(2,6-dimethylpiperidin-1-yl)-2-oxoethyl-N,4-dimethylbenzene-1-sulfonamide represents a compelling case study in medicinal chemistry and material science. Its multifaceted applications, from drug development to industrial synthesis, coupled with its alignment with contemporary research trends, ensure its continued relevance. As scientific inquiry evolves, this compound will likely remain a focal point for innovation and discovery.